Cas no 1421499-69-5 (1-(1H-indol-3-yl)-2-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethane-1,2-dione)

• Product Name: 1-(1H-indol-3-yl)-2-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethane-1,2-dione
• CAS No: 1421499-69-5
• MF: C₂₀H₂₁N₃O₂S₂
• MW: 399.529641866684
• CID: 5364321
• Update Time: 2025-10-28

1-(1H-indol-3-yl)-2-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-3-yl)-2-[4-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]piperidin-1-yl]ethane-1,2-dione
• 1-(1H-indol-3-yl)-2-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethane-1,2-dione

• Inchi： 1S/C20H21N3O2S2/c1-13-11-26-20(22-13)27-12-14-6-8-23(9-7-14)19(25)18(24)16-10-21-17-5-3-2-4-15(16)17/h2-5,10-11,14,21H,6-9,12H2,1H3
• InChI Key： QIYQZPWQGMWRGP-UHFFFAOYSA-N
• SMILES： C(C1C2=C(NC=1)C=CC=C2)(=O)C(N1CCC(CSC2=NC(C)=CS2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-(1H-indol-3-yl)-2-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethane-1,2-dione

Introduction to 1-(1H-indol-3-yl)-2-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethane-1,2-dione and Its Significance in Modern Chemical Research

The compound with the CAS number 1421499-69-5, identified as 1-(1H-indol-3-yl)-2-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethane-1,2-dione, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, characterized by its fusion of indole, piperidine, and thiazole moieties, has garnered significant attention in the scientific community due to its potential applications in drug discovery and medicinal chemistry.

In recent years, the exploration of biologically active molecules derived from combinatorial scaffolds has accelerated, driven by advancements in synthetic methodologies and computational chemistry. The structural motif of 1-(1H-indol-3-yl)-2-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethane-1,2-dione exemplifies this trend, as it combines pharmacophoric elements known to interact with a variety of biological targets. Specifically, the indole ring is a privileged scaffold in medicinal chemistry, frequently incorporated into molecules exhibiting antimicrobial, antitumor, and anti-inflammatory properties. The presence of the piperidine ring further enhances the compound's potential by contributing to its solubility and metabolic stability.

The sulfanyl-substituted thiazole component adds another layer of complexity to this molecule. Thiazole derivatives are well-documented for their diverse pharmacological activities, including antiviral, antifungal, and anti-inflammatory effects. The incorporation of a methyl group at the 4-position of the thiazole ring in this compound (CAS number 1421499-69-5) suggests a fine-tuned balance between structural flexibility and electronic properties, which may influence its binding affinity to biological receptors.

Recent studies have highlighted the importance of rational drug design approaches that leverage structure-based virtual screening and high-throughput experimentation. The molecular framework of 1-(1H-indol-3-yl)-2-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethane-1,2-dione aligns well with these principles. Computational modeling has shown that this compound can engage with multiple binding pockets on target proteins through hydrogen bonding networks and hydrophobic interactions. Such interactions are critical for modulating enzyme activity and receptor function.

One particularly intriguing aspect of this molecule is its potential as a dual-action therapeutic agent. The combination of an indole scaffold with a sulfanyl-substituted thiazole moiety may enable simultaneous targeting of two different disease pathways or enhance the efficacy of a single pathway through allosteric modulation. This concept is increasingly relevant in modern drug development, where polypharmacicity is often leveraged to achieve synergistic therapeutic effects.

The synthesis of CAS number 1421499-69-5 presents both challenges and opportunities for synthetic chemists. The multi-step process involves constructing the core piperidine-thiazole bridge while maintaining regioselectivity during functional group interconversions. Advances in transition-metal-catalyzed cross-coupling reactions have significantly improved the efficiency of such synthetic routes. For instance, palladium-catalyzed C-H activation strategies have enabled direct functionalization of otherwise unreactive positions within the indole ring.

In terms of biological evaluation, preliminary in vitro assays have demonstrated promising activity profiles for derivatives structurally related to 1-(1H-indol-3-yl)-2-(4-{[(4-methyl-1,3-thiazol-2-ylsulfanyl)methyl}piperidin-l -yl)ethane-l ,2-dione. These studies have focused on enzymes involved in inflammation and metabolic disorders. The sulfanyl group at the thiazole ring appears to play a crucial role in modulating enzyme kinetics by influencing both substrate binding affinity and catalytic turnover rates.

The future direction of research on this compound will likely involve optimizing its pharmacokinetic properties through structure-based design principles. Techniques such as molecular dynamics simulations can provide insights into how small conformational changes affect solubility and membrane permeability—critical factors for drug bioavailability. Additionally, fragment-based drug design approaches may be employed to identify key pharmacophoric elements that contribute to biological activity.

Collaborative efforts between synthetic chemists and biochemists are essential for unlocking the full potential of molecules like CAS number 1421499 -69 -5. By integrating experimental data with computational predictions, researchers can accelerate the discovery process while minimizing costly trial-and-error experimentation. This interdisciplinary approach has already proven successful in several high-profile drug development programs.

The broader implications of this work extend beyond individual compounds to encompass novel chemical space exploration strategies. As pharmaceutical research continues to evolve toward more targeted therapies based on personalized medicine principles, 1 -( 1 H -indol -3 - yl ) - 2 -( 4 - { [ ( 4 -methyl-l ,3 -thiaz ol -2 - ylsulfanyl )m ethyl } piper id ine-l - yl ) eth ane-l , 2 -dione and its analogs represent valuable building blocks for future generations of therapeutics.